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Compound of Interest

N-(3,4-
Compound Name:

dimethoxyphenethyl)formamide

Cat. No.: B143142

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound N-
(3,4-dimethoxyphenethyl)formamide. The information is based on its chemical formula and
the standard atomic weights of its constituent elements.

Chemical Identity

N-(3,4-dimethoxyphenethyl)formamide is an organic compound with the chemical formula
C11H1sNOs.[1][2][3][4] It is recognized as a process-related impurity in the synthesis of
Tetrabenazine, an antipsychotic medication.[4][5]

Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The calculation for N-(3,4-dimethoxyphenethyl)formamide is detailed
below.

Table 1: Atomic Composition and Weight Contribution
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Standard Total
Number of . . o
Element Symbol Atomic Weight Contribution
Atoms
(amu) (amu)
Carbon C 11 12.011[6][7][8][9] 132.121
1.008[10][11][12]
Hydrogen H 15 15.120
[13]
_ 14.007[14][15]
Nitrogen N 1 14.007
[16][17][18]
15.999[19][20]
Oxygen O 3 47.997

[21][22]

Total 209.245

Based on this calculation, the molecular weight of N-(3,4-dimethoxyphenethyl)formamide is
approximately 209.25 g/mol . This value is consistent with figures found in chemical databases
and supplier specifications.[1][2][3][5]

Experimental Protocols and Visualizations

The determination of a compound's molecular weight from its chemical formula is a theoretical
calculation based on established atomic weights. As such, there are no experimental protocols
or signaling pathways to be described for this specific inquiry. The logical relationship for the
calculation is a straightforward summation as presented in Table 1.

For illustrative purposes, the logical flow of the molecular weight calculation is presented below.
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Atomic Weights
C:12.011
H: 1.008
N: 14.007
0: 15.999

Check Availability & Pricing
Molecular Formula
C11H1sNOs3

Calculation
(11*C)+(15*H)+ (1 *N) +(3* Q)

Molecular Weight
209.245 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

